Cas no 51688-49-4 (Benzeneacetonitrile, a,3,4-trihydroxy-)

Benzeneacetonitrile, a,3,4-trihydroxy- structure
51688-49-4 structure
Product Name:Benzeneacetonitrile, a,3,4-trihydroxy-
CAS No:51688-49-4
MF:C8H7NO3
MW:165.146082162857
CID:379551
PubChem ID:440111
Update Time:2025-04-19

Benzeneacetonitrile, a,3,4-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a,3,4-trihydroxy-
    • 2-(3,4-dihydroxyphenyl)-2-hydroxyacetonitrile
    • 3,4-dihydroxymandelonitrile
    • (3,4-Dihydroxyphenyl)(hydroxy)acetonitrile
    • benzeneacetonitrile, alpha,3,4-trihydroxy-
    • DTXSID40965962
    • SCHEMBL891506
    • CHEMBL3546298
    • 2-(3,4-dihydroxyphenyl)-2-hydroxy-acetonitrile
    • AKOS009471131
    • C03757
    • AC1L98P1
    • 51688-49-4
    • Inchi: 1S/C8H7NO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8,10-12H
    • InChI Key: CRISWXPNFWRXSH-UHFFFAOYSA-N
    • SMILES: OC(C#N)C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 165.04261
  • Monoisotopic Mass: 165.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • PSA: 84.48
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